Cas no 2680848-73-9 (benzyl N-(3-hydroxypyridin-4-yl)carbamate)

• Product Name: benzyl N-(3-hydroxypyridin-4-yl)carbamate
• CAS No: 2680848-73-9
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 5650922
• PubChem ID: 165911263
• Update Time: 2025-05-19

benzyl N-(3-hydroxypyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28277767
• benzyl N-(3-hydroxypyridin-4-yl)carbamate
• 2680848-73-9

• Inchi： 1S/C13H12N2O3/c16-12-8-14-7-6-11(12)15-13(17)18-9-10-4-2-1-3-5-10/h1-8,16H,9H2,(H,14,15,17)
• InChI Key： ZPMAOEWLBWXOBG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CN=CC=1O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-(3-hydroxypyridin-4-yl)carbamate

Benzyl N-(3-Hydroxypyridin-4-yl)Carbamate: A Comprehensive Overview

Benzyl N-(3-hydroxypyridin-4-yl)carbamate, with the CAS number 2680848-73-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a hydroxypyridine moiety through a carbamate linkage. The benzyl group contributes to the compound's aromatic stability, while the 3-hydroxypyridin-4-yl moiety introduces hydrophilic properties, making it versatile for various applications.

Recent studies have highlighted the potential of benzyl N-(3-hydroxypyridin-4-yl)carbamate in drug discovery. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents. The carbamate functional group is known for its reactivity, which can be exploited in medicinal chemistry to design molecules with enhanced pharmacokinetic profiles.

The synthesis of benzyl N-(3-hydroxypyridin-4-yl)carbamate involves a multi-step process that typically begins with the preparation of the hydroxypyridine derivative. This is followed by carbamate formation through nucleophilic substitution or coupling reactions. The optimization of reaction conditions has been a focus of recent investigations, with researchers aiming to improve yield and purity while minimizing environmental impact.

In terms of applications, benzyl N-(3-hydroxypyridin-4-yl)carbamate has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and tunable porosity, which make them suitable for gas storage and catalysis.

Moreover, the compound has been studied for its role in agrochemicals. Its interaction with plant enzymes has been investigated, suggesting potential applications as a herbicide or fungicide. Field trials have demonstrated moderate efficacy, though further research is required to optimize its bioavailability and reduce environmental toxicity.

From an environmental perspective, benzyl N-(3-hydroxypyridin-4-yl)carbamate has been evaluated for its biodegradability. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, albeit at a slower rate compared to other carbamates. This information is crucial for assessing its long-term impact on ecosystems and guiding sustainable manufacturing practices.

In conclusion, benzyl N-(3-hydroxypyridin-4-yl)carbamate (CAS 2680848-73-9) is a multifaceted compound with diverse applications across chemistry and biology. Its structural features make it a valuable tool in drug discovery, materials science, and agriculture. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in these fields.